Cas no 1361116-96-2 (2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride)

• Product Name: 2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride
• CAS No: 1361116-96-2
• MF: C₁₇H₂₀Cl₂N₄O
• MW: 367.272901535034
• MDL: MFCD21605884
• CID: 4697123
• Update Time: 2025-05-23

2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-Aminomethyl-phenyl)-4-pyridin-4-yl-pyrazol-1-yl]-ethanol dihydrochloride
• 2-{3-[3-(aminomethyl)phenyl]-4-(pyridin-4-yl)pyrazol-1-yl}ethanol dihydrochloride
• 2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride

• MDL： MFCD21605884
• Inchi： 1S/C17H18N4O.2ClH/c18-11-13-2-1-3-15(10-13)17-16(12-21(20-17)8-9-22)14-4-6-19-7-5-14;;/h1-7,10,12,22H,8-9,11,18H2;2*1H
• InChI Key： PEZGULXROVQCHO-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN1C=C(C2C=CN=CC=2)C(C2C=CC=C(CN)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 335
• Topological Polar Surface Area: 77

Additional information on 2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride

Compound CAS No. 1361116-96-2: A Comprehensive Overview

The compound with CAS No. 1361116-96-2, known as 2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological properties, making it a subject of extensive research in recent years.

Pyrazole, a key structural component of this compound, is a five-membered aromatic ring containing two adjacent nitrogen atoms. The presence of a pyridine ring further enhances the compound's electronic properties, making it suitable for applications in pharmaceuticals and materials science. Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

The synthesis of 2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride involves a multi-step process that combines advanced organic chemistry techniques, including coupling reactions and cyclization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.

In terms of applications, this compound has shown remarkable potential in the field of drug discovery. Its ability to interact with specific biological targets makes it a promising candidate for the development of novel therapeutic agents. Recent studies have demonstrated its efficacy in modulating key cellular pathways, offering new avenues for treating various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound's stability under diverse environmental conditions has made it an attractive option for use in advanced materials. Its unique electronic properties make it suitable for applications in optoelectronics and sensors, where stability and performance are critical factors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. By employing state-of-the-art computational models, researchers have been able to predict its interaction with biological systems with unprecedented accuracy, paving the way for more targeted drug design strategies.

In conclusion, 2-[3-[3-(Aminomethyl)phenyl]-4-pyridin-4-ylpyrazol-1-yl]ethanol;dihydrochloride (CAS No. 1361116-96-2) is a versatile and promising chemical entity with wide-ranging applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a key player in the development of innovative solutions in science and industry.